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Compound of Interest

Compound Name:
(4-Aminophenyl)(piperidin-1-

yl)methanone

Cat. No.: B185355 Get Quote

Essential Safety and Handling Guide for (4-
Aminophenyl)(piperidin-1-yl)methanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling (4-Aminophenyl)
(piperidin-1-yl)methanone (CAS No. 42837-37-6). The information is compiled to ensure the

safety of laboratory personnel and to provide a framework for operational and disposal

procedures.

Chemical and Hazard Identification
(4-Aminophenyl)(piperidin-1-yl)methanone is a solid organic compound. Based on available

safety data, this chemical is classified as an irritant, primarily causing serious eye irritation.
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Identifier Value

Chemical Name (4-Aminophenyl)(piperidin-1-yl)methanone

CAS Number 42837-37-6

Molecular Formula C₁₂H₁₆N₂O

GHS Pictogram

Signal Word Warning

Hazard Statement H319: Causes serious eye irritation.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is critical to minimize exposure and

ensure safety. The following PPE is recommended when handling (4-Aminophenyl)(piperidin-
1-yl)methanone.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against dust

particles and accidental

splashes that can cause

serious eye irritation.

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).

To prevent skin contact. The

specific glove material and

thickness should be chosen

based on the solvent used and

the duration of handling.

Always inspect gloves for tears

or punctures before use.

Body Protection Laboratory coat.
To protect personal clothing

from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. If dust is

generated, a NIOSH-approved

N95 or higher-rated respirator

should be used.

To prevent inhalation of

airborne particles.

Operational and Handling Plan
Adherence to a strict operational plan is crucial for the safe handling of this compound.

Engineering Controls
Ventilation: Handle (4-Aminophenyl)(piperidin-1-yl)methanone in a well-ventilated

laboratory. For procedures that may generate dust, a chemical fume hood is recommended.

Safe Handling Procedures
Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Have an emergency eyewash station and safety shower accessible.
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Weighing and Transfer:

Conduct weighing and transfer operations in a fume hood or a designated area with local

exhaust ventilation to minimize dust generation.

Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust

clouds.

Dissolving: When dissolving the solid, add the solid to the solvent slowly to avoid splashing.

General Hygiene:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is essential for laboratory safety and

environmental protection.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water for at least 15 minutes.

If irritation develops, seek medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention if symptoms persist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust

generation.

Collect: Place the spilled material into a labeled, sealed container for disposal.

Clean: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
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Chemical Waste: Dispose of (4-Aminophenyl)(piperidin-1-yl)methanone and any solutions

containing it as hazardous chemical waste. Do not dispose of it down the drain or in the

general trash.

Contaminated Materials: All PPE and materials used to clean up spills (e.g., paper towels,

gloves) that have come into contact with the chemical should be collected in a sealed bag

and disposed of as hazardous waste.

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations. Contact your institution's environmental health and safety

department for specific guidance.

Experimental Protocols and Signaling Pathways
Currently, there is no publicly available information detailing specific experimental protocols or

biological signaling pathways for (4-Aminophenyl)(piperidin-1-yl)methanone. Researchers

should exercise caution and conduct thorough literature reviews for any newly published data

before designing experiments.

Safe Handling Workflow
The following diagram outlines the key steps for the safe handling of (4-Aminophenyl)
(piperidin-1-yl)methanone.
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Caption: Workflow for safe handling of (4-Aminophenyl)(piperidin-1-yl)methanone.
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To cite this document: BenchChem. [Personal protective equipment for handling (4-
Aminophenyl)(piperidin-1-yl)methanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185355#personal-protective-equipment-for-handling-
4-aminophenyl-piperidin-1-yl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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